Cas no 1805462-95-6 (2-Mercapto-6-nitronicotinonitrile)

2-Mercapto-6-nitronicotinonitrile is a heterocyclic organic compound featuring a nitrile group, nitro substituent, and a thiol functional group on a pyridine backbone. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing complex nitrogen-containing scaffolds. The presence of both electron-withdrawing (nitro, nitrile) and nucleophilic (thiol) groups enables diverse transformations, including nucleophilic substitutions and cyclization reactions. Its stability under standard conditions facilitates handling and storage. The compound is primarily employed in research settings for developing bioactive molecules, where its functional group compatibility and synthetic flexibility are advantageous. Careful handling is recommended due to potential sensitivity to moisture and oxidizing agents.

2-Mercapto-6-nitronicotinonitrile structure

1805462-95-6 structure

Product Name:2-Mercapto-6-nitronicotinonitrile

CAS No:1805462-95-6

MF:C₆H₃N₃O₂S

MW:181.171919107437

CID:4903974

Update Time:2025-10-23

2-Mercapto-6-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Mercapto-6-nitronicotinonitrile
- Inchi： 1S/C6H3N3O2S/c7-3-4-1-2-5(9(10)11)8-6(4)12/h1-2H,(H,8,12)
- InChI Key： NQAOLVPCYDYERY-UHFFFAOYSA-N
- SMILES： S=C1C(C#N)=CC=C([N+](=O)[O-])N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 355
XLogP3: 0.8
Topological Polar Surface Area: 114

2-Mercapto-6-nitronicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029008499-250mg	2-Mercapto-6-nitronicotinonitrile	1805462-95-6	95%	250mg	$1,058.40	2022-04-01
Alichem	A029008499-1g	2-Mercapto-6-nitronicotinonitrile	1805462-95-6	95%	1g	$3,068.70	2022-04-01

2-Mercapto-6-nitronicotinonitrile Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 2-Mercapto-6-nitronicotinonitrile

2-Mercapto-6-nitronicotinonitrile

2-Mercapto-6-nitronicotinonitrile is a compound with the CAS number 1805462-95-6, and it belongs to the class of organic compounds known as thiocyanates. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agriculture, and materials science. The molecule consists of a thiouracil core with a mercapto group (-SH) at position 2 and a nitro group (-NO₂) at position 6, along with a cyano group (-CN) at position 3. This combination of functional groups imparts the compound with versatile reactivity and makes it a valuable tool in modern chemistry.

Recent studies have highlighted the role of 2-Mercapto-6-nitronicotinonitrile in redox reactions, where its thiol group plays a crucial role in electron transfer processes. This property has been leveraged in the development of novel cathode materials for lithium-ion batteries, where the compound exhibits superior electrochemical performance compared to traditional materials. Researchers have also explored its potential as a biological reagent, particularly in the context of enzyme inhibition studies, where its ability to bind to specific protein residues has shown promise in drug discovery.

In the field of agriculture, 2-Mercapto-6-nitronicotinonitrile has been investigated for its role as a plant growth regulator. Studies conducted under controlled conditions have demonstrated that this compound can enhance crop yields by modulating plant hormone levels, particularly auxins and cytokinins. This application is particularly relevant in light of the growing demand for sustainable agricultural practices and the need to address food security challenges.

The synthesis of 2-Mercapto-6-nitronicotinonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds such as thiourea derivatives. Recent advancements in catalytic techniques have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for large-scale applications. The compound's stability under various environmental conditions has also been extensively studied, with findings indicating that it is resistant to degradation under mild thermal and oxidative conditions.

From a structural standpoint, the arrangement of functional groups in 2-Mercapto-6-nitronicotinonitrile allows for significant versatility in chemical reactivity. The thiol group (-SH) is known for its nucleophilic properties, which enable it to participate in reactions such as Michael addition, while the nitro group (-NO₂) contributes to electrophilic interactions. This dual functionality makes the compound an attractive candidate for use in both organic synthesis and materials engineering.

In conclusion, 2-Mercapto-6-nitronicotinonitrile (CAS No: 1805462-95-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial development.